Cas no 887466-67-3 (8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887466-67-3
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 5805143
• PubChem ID: 16614334

8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl- (9CI)
• 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z237491914
• SR-01000021651-1
• AKOS001366997
• VU0491257-1
• 6-(2,4-dimethoxyphenyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• F2542-0348
• SR-01000021651
• 887466-67-3
• 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O4/c1-6-9-23-18(26)16-17(22(3)20(23)27)21-19-24(16)11-12(2)25(19)14-8-7-13(28-4)10-15(14)29-5/h7-8,10-11H,6,9H2,1-5H3
• InChI Key： OYCYWZIAUDFNCT-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC)C=C3OC)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Computed Properties

• Exact Mass: 397.17500423g/mol
• Monoisotopic Mass: 397.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 526.8±60.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Additional information on 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887466-67-3)

8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with the CAS number 887466-67-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₀H₂₅N₅O₃, and it has a molecular weight of approximately 375.45 g/mol.

The core structure of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes an imidazopurine ring system fused with a dimethoxyphenyl group and substituted with methyl and propyl groups. This intricate arrangement of functional groups contributes to its diverse pharmacological properties and makes it a promising candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also been investigated for its antiviral activity. Research has demonstrated that 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can inhibit the replication of certain viruses by interfering with viral RNA synthesis. This property has led to its consideration as a potential antiviral agent against RNA viruses such as influenza and hepatitis C.

The pharmacokinetic profile of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been studied in detail. It has been found to have good oral bioavailability and a favorable half-life in vivo. These characteristics make it suitable for development as an orally administered therapeutic agent. Additionally, the compound's low toxicity profile in preclinical studies further supports its potential for clinical use.

In terms of synthetic methods, several routes have been developed to synthesize 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. One common approach involves the condensation of 6-chloro-purinone with 3-methylbutanamine followed by substitution reactions with 2-methoxybenzaldehyde and subsequent cyclization steps. These synthetic methods have been optimized to improve yield and purity while reducing the overall cost of production.

The structural complexity and multifunctional nature of 8-(2,4-dimethoxyphenyl)-1,7-dimethyl-3-propyl-1H，2，3，4，8-tetrahydroimidazo[1，5-a]pyrazinopyrimidine - 5，9(6，9a) - dione (note: corrected name for consistency) have also led to its exploration in combination therapy approaches. For instance, combining this compound with existing anti-inflammatory drugs or antiviral agents has shown synergistic effects in preclinical models. This suggests that it could be used as part of a multi-target therapeutic strategy to enhance treatment efficacy.

In conclusion, 8-(2，4-Dimethoxyphenyl)-1，7-Dimethyl - 3-propylimidazo [ 1 ， 5-a ] pyrazinopyrimidine - 5 ，9(6 ，9a) - dione (CAS No. 887466 - 67 - 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more clinical data becomes available,CAS No. 887466 - 67 - 3 is likely to play an increasingly important role in the development of novel treatments for inflammatory diseases and viral infections.